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S-(1,2,2-Trichlorovinyl)glutathione S-(1,2,2-Trichlorovinyl)glutathione
Brand Name: Vulcanchem
CAS No.: 111574-85-7
VCID: VC21345955
InChI: InChI=1S/C12H16Cl3N3O6S/c13-9(14)10(15)25-4-6(11(22)17-3-8(20)21)18-7(19)2-1-5(16)12(23)24/h5-6H,1-4,16H2,(H,17,22)(H,18,19)(H,20,21)(H,23,24)/t5-,6-/m0/s1
SMILES: C(CC(=O)NC(CSC(=C(Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N
Molecular Formula: C12H16Cl3N3O6S
Molecular Weight: 436.7 g/mol

S-(1,2,2-Trichlorovinyl)glutathione

CAS No.: 111574-85-7

Cat. No.: VC21345955

Molecular Formula: C12H16Cl3N3O6S

Molecular Weight: 436.7 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

S-(1,2,2-Trichlorovinyl)glutathione - 111574-85-7

CAS No. 111574-85-7
Molecular Formula C12H16Cl3N3O6S
Molecular Weight 436.7 g/mol
IUPAC Name (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-(1,2,2-trichloroethenylsulfanyl)propan-2-yl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C12H16Cl3N3O6S/c13-9(14)10(15)25-4-6(11(22)17-3-8(20)21)18-7(19)2-1-5(16)12(23)24/h5-6H,1-4,16H2,(H,17,22)(H,18,19)(H,20,21)(H,23,24)/t5-,6-/m0/s1
Standard InChI Key ZGVLZGGEFXEFQB-WDSKDSINSA-N
Isomeric SMILES C(CC(=O)N[C@@H](CSC(=C(Cl)Cl)Cl)C(=O)NCC(=O)O)[C@@H](C(=O)O)N
SMILES C(CC(=O)NC(CSC(=C(Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N
Canonical SMILES C(CC(=O)NC(CSC(=C(Cl)Cl)Cl)C(=O)NCC(=O)O)C(C(=O)O)N

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